![molecular formula C11H21N B2360844 (2R,5S)-5-Cyclopentyl-2-methylpiperidine CAS No. 2378490-74-3](/img/structure/B2360844.png)
(2R,5S)-5-Cyclopentyl-2-methylpiperidine
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Description
(2R,5S)-5-Cyclopentyl-2-methylpiperidine is a useful research compound. Its molecular formula is C11H21N and its molecular weight is 167.296. The purity is usually 95%.
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Scientific Research Applications
Stereoselective Synthesis and Iminosugars
The stereoselective synthesis of piperidine derivatives, including (2R,5S)-5-cyclopentyl-2-methylpiperidine, is a key area of research. Moriyama et al. (2009) and Furukubo et al. (2004) have developed methods for the stereoselective synthesis of 2,3,6-trihydroxylated 5S-piperidine derivatives, which are valuable for creating complex organic compounds. These methods involve electrochemical oxidation for converting N-protected piperidines and OsO4 oxidation for dihydroxylation processes (Moriyama et al., 2009) (Furukubo et al., 2004).
Chemical Synthesis and Conformational Analysis
Research by Herdeis and Heller (1997) focuses on the synthesis of (2S,4S,5S)-5-hydroxy-4-methylpipecolic acid, starting from S-glutamic acid and involving the chemoselective methylenation of the amide carbonyl group. This work contributes to the broader understanding of chemical synthesis involving methylpiperidine derivatives (Herdeis & Heller, 1997). McGregor et al. (2018) conducted a study on the formation constants and conformational analysis of carbamates in aqueous solutions of 2-methylpiperidine, providing insights into the physical chemistry of methylpiperidine derivatives (Mcgregor et al., 2018).
Synthesis of Novel Ligands
Alvarez-Ibarra et al. (2010) researched the synthesis of novel chiral ligands based on l-pipecolinic acid (homoproline), showcasing the use of 2-methylpiperidine derivatives in the development of asymmetric catalysis (Alvarez-Ibarra et al., 2010). Vanover et al. (2006) explored the pharmacological properties of a compound containing a 1-methylpiperidin-4-yl group, although the specific mention of this compound is not explicit in this context (Vanover et al., 2006).
Properties
IUPAC Name |
(2R,5S)-5-cyclopentyl-2-methylpiperidine |
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InChI |
InChI=1S/C11H21N/c1-9-6-7-11(8-12-9)10-4-2-3-5-10/h9-12H,2-8H2,1H3/t9-,11-/m1/s1 |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HGPFSZCYHPLMEF-MWLCHTKSSA-N |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC(CN1)C2CCCC2 |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H]1CC[C@H](CN1)C2CCCC2 |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H21N |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
167.29 g/mol |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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